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molecular formula C23H29Cl2N3O2 B3047852 OPC-14523 hydrochloride CAS No. 145969-31-9

OPC-14523 hydrochloride

Cat. No. B3047852
CAS RN: 145969-31-9
M. Wt: 450.4 g/mol
InChI Key: SFOVXVXPFWJNBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05556857

Procedure details

A solution composed of 1-(3-chloropropyl)-5-methoxy-3,4-dihydrocarbostyril (39.1 g, 0.15 mole), sodium iodide (33.5 g, 0.23 mole) and acetonitrile (200 ml) was heated under reflux for 1 hour and then cooled to room temperature. To this solution was further added 1-(3-chlorophenyl)-piperazine (39.3 g, 0.2 mole) and sodium carbonate (21 g, 0,2 mole). The mixture was further stirred for 4 hours and then filtered while it was hot. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography, made acidic with hydrochloric acid and then recrystallized from ethanol to give 31.2 g of 1-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}-5-methoxy-3,4-dihydrocarbostyril hydrochloride as colorless flakes.
Name
1-(3-chloropropyl)-5-methoxy-3,4-dihydrocarbostyril
Quantity
39.1 g
Type
reactant
Reaction Step One
Name
sodium iodide
Quantity
33.5 g
Type
reactant
Reaction Step Two
Name
1-(3-chlorophenyl)-piperazine
Quantity
39.3 g
Type
reactant
Reaction Step Three
Name
sodium carbonate
Quantity
21 g
Type
reactant
Reaction Step Four
Name
acetonitrile
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
1-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}-5-methoxy-3,4-dihydrocarbostyril hydrochloride

Identifiers

REACTION_CXSMILES
[Cl:1][CH2:2][CH2:3][CH2:4][N:5]1[C:15]2[C:10](=[C:11]([O:16][CH3:17])[CH:12]=[CH:13][CH:14]=2)[CH2:9][CH2:8][C:6]1=[O:7].[I-].[Na+].[Cl:20][C:21]1[CH:22]=[C:23]([N:27]2[CH2:32][CH2:31][NH:30][CH2:29][CH2:28]2)[CH:24]=[CH:25][CH:26]=1.C(=O)([O-])[O-].[Na+].[Na+]>C(#N)C>[ClH:1].[Cl:20][C:21]1[CH:22]=[C:23]([N:27]2[CH2:32][CH2:31][N:30]([CH2:2][CH2:3][CH2:4][N:5]3[C:15]4[C:10](=[C:11]([O:16][CH3:17])[CH:12]=[CH:13][CH:14]=4)[CH2:9][CH2:8][C:6]3=[O:7])[CH2:29][CH2:28]2)[CH:24]=[CH:25][CH:26]=1 |f:1.2,4.5.6,8.9|

Inputs

Step One
Name
1-(3-chloropropyl)-5-methoxy-3,4-dihydrocarbostyril
Quantity
39.1 g
Type
reactant
Smiles
ClCCCN1C(=O)CCC2=C(C=CC=C12)OC
Step Two
Name
sodium iodide
Quantity
33.5 g
Type
reactant
Smiles
[I-].[Na+]
Step Three
Name
1-(3-chlorophenyl)-piperazine
Quantity
39.3 g
Type
reactant
Smiles
ClC=1C=C(C=CC1)N1CCNCC1
Step Four
Name
sodium carbonate
Quantity
21 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Five
Name
acetonitrile
Quantity
200 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was further stirred for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
filtered while it
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography
CUSTOM
Type
CUSTOM
Details
recrystallized from ethanol

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}-5-methoxy-3,4-dihydrocarbostyril hydrochloride
Type
product
Smiles
Cl.ClC=1C=C(C=CC1)N1CCN(CC1)CCCN1C(=O)CCC2=C(C=CC=C12)OC
Measurements
Type Value Analysis
AMOUNT: MASS 31.2 g
YIELD: CALCULATEDPERCENTYIELD 46.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.